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Compound of Interest

Compound Name: 1,5-Dibromo-2,3-difluorobenzene

Cat. No.: B2742487

An In-depth Technical Guide to the Material Safety and Handling of 1,5-Dibromo-2,3-
difluorobenzene

This guide provides a comprehensive overview of the material safety, handling, and emergency
protocols for 1,5-Dibromo-2,3-difluorobenzene (CAS RN: 811713-09-4). Recognizing that
detailed experimental safety data for this specific isomer is not extensively published, this
document establishes a robust safety framework by synthesizing available information on the
target compound with data from its structural isomers. This approach ensures that researchers,
scientists, and drug development professionals can operate with a high degree of caution and
informed foresight.

Section 1: Chemical Identity and Physicochemical
Profile

1,5-Dibromo-2,3-difluorobenzene is a halogenated aromatic compound. Its structure and
properties are foundational to understanding its reactivity and potential hazards.

Table 1: Core Identification of 1,5-Dibromo-2,3-difluorobenzene
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Identifier Data Source
CAS Number 811713-09-4 [1]
Molecular Formula CeH2BrzF2 [1]
Molecular Weight 271.88 g/mol [11[2]
Canonical SMILES C1=C(C=C(C(=C1F)F)Br)Br [1]

| Storage | Sealed in dry, Room Temperature |[[1] |

While specific experimental data for 1,5-Dibromo-2,3-difluorobenzene is sparse, an analysis
of its isomers provides critical context for predicting its physical state, volatility, and solubility,
which are key inputs for a comprehensive risk assessment.

Table 2: Comparative Physicochemical Properties of Dibromo-difluorobenzene Isomers

Molecular . -
CAS . Melting Boiling
Compound Weight ( Form/State . .
Number Point (°C) Point (°C)
g/mol )
1,4-
Dibromo-
. 96 @ 20
2,5- 327-51-5 271.88 Solid 60-62
. mmHg
difluoroben
zene
1,2-Dibromo-
4,5- White
) 64695-78-9 271.88 32.5-335 208
difluorobenze Crystals
ne

| 1-Bromo-3,5-difluorobenzene | 461-96-1 | 192.99 | Liquid | -27 | 140 |

Section 2: Hazard Identification and GHS
Classification
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The Globally Harmonized System (GHS) provides a standardized framework for
communicating hazards. The known classifications for 1,5-Dibromo-2,3-difluorobenzene
point to significant health risks upon exposure.[1]

Table 3: GHS Hazard Statements for 1,5-Dibromo-2,3-difluorobenzene

GHS Code Hazard Statement

H302 Harmful if swallowed
H315 Causes skin irritation

H319 Causes serious eye irritation

| H332 | Harmful if inhaled |
Source:[1]

A comparative analysis with its isomers reveals a consistent pattern of irritation and potential
for more severe hazards, such as target organ toxicity and environmental damage. This
underscores the necessity of treating 1,5-Dibromo-2,3-difluorobenzene as a substance with
multiple potential hazards.

Table 4. Comparative GHS Classifications of Related Isomers
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Hazard

Acute Toxicity (Oral)

1,5-Dibromo-2,4-
difluorobenzene[2]

Not Classified

1,4-Dibromo-2,5-
difluorobenzene|3]

[4]

Not Classified

1-Bromo-3,5-
difluorobenzene[5]

Harmful if
swallowed (H302)

Skin Irritation

Causes skin irritation

Causes skin irritation

Causes skin irritation

(H315) (H315) (H315)
o Causes serious eye Causes serious eye N
Eye Irritation o o Not Classified
irritation (H319) irritation (H319)
_ o May cause respiratory  May cause respiratory N
Respiratory Irritation Not Classified

irritation (H335)

irritation (H335)

Skin Sensitization

Not Classified

Not Classified

May cause an allergic
skin reaction (H317)

Flammability

Not Classified

Not Classified

Flammable liquid and
vapor (H226)

| Aquatic Hazard | Not Classified | Not Classified | Very toxic to aquatic life with long lasting

effects (H410) |

Expert Insight: The consistent classification for skin and eye irritation across multiple isomers

strongly suggests that 1,5-Dibromo-2,3-difluorobenzene will exhibit similar properties. The

flammability and aquatic toxicity of the monofunctionalized analogue (1-Bromo-3,5-

difluorobenzene) warrant a cautious approach, assuming the target compound may also pose

these risks until proven otherwise.

Section 3: Safe Handling and Engineering Controls

A multi-layered approach to safety, combining engineering controls with rigorous personal

practices, is essential for mitigating the risks associated with handling this compound.

Core Principles of Safe Handling:
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Engineering Controls: All manipulations should be conducted in a certified chemical fume
hood to prevent inhalation of vapors or aerosols.[6] An eyewash station and safety shower
must be readily accessible.[7]

Avoid Incompatibilities: Keep away from strong oxidizing agents, as these are common
incompatibilities for halogenated aromatic compounds.[6][7][8]

Prevent Ignition: Store away from heat, sparks, and open flames.[7][8] Use non-sparking
tools and ground containers during transfer to prevent static discharge, especially given the
flammability of related compounds.[7][8]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[7] Do not
eat, drink, or smoke in the laboratory.[7]
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Caption: A typical laboratory workflow for handling 1,5-Dibromo-2,3-difluorobenzene.
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Section 4: Personal Protective Equipment (PPE)

The selection and proper use of PPE is the final barrier between the researcher and chemical

exposure. Given the known hazards, the following PPE is mandatory.

Table 5: Personal Protective Equipment (PPE) Specifications

Protection Type

Eye and Face

Recommended Equipment

Chemical splash goggles
conforming to EN166 or
OSHA standards. A face
shield should be worn for
bulk transfers.

Rationale and Field
Insights

Safety glasses are
insufficient as they do not
protect from splashes.[9]
The compound is a
confirmed serious eye
irritant.

Hand Protection

Chemically resistant gloves
(e.g., Nitrile, Neoprene).
Inspect gloves for integrity

before each use.

Prevents skin contact, which
causes irritation and may lead
to an allergic reaction.[6][8]
Always consult a glove

compatibility chart.

Body Protection

A laboratory coat is mandatory.

A chemically impervious apron
or coveralls are recommended

for larger quantities.

Protects against incidental
splashes and contamination of

personal clothing.[9]

| Respiratory | Use is mandated within a chemical fume hood. If ventilation is inadequate, a

NIOSH-approved respirator with an organic vapor cartridge is necessary. | The compound is

harmful if inhaled.[1] Engineering controls are the primary method of respiratory protection. |

Caption: Decision logic for selecting appropriate PPE based on experimental scale.

Section 5: First Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.
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Table 6: Emergency First Aid Measures

Exposure Route

Inhalation

Action

Remove to fresh air. If not breathing, give
artificial respiration. Seek immediate
medical attention.[8][9]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes. Seek medical attention if irritation or
a rash occurs.[7][8][9]

Eye Contact

Rinse immediately and cautiously with plenty of
water for at least 15 minutes, also under the
eyelids. Remove contact lenses, if present and
easy to do. Continue rinsing. Seek immediate
medical attention.[7][8][9]

| Ingestion | Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterward. Call a physician or poison control center immediately.[8][9] |

Spill Response Protocol:

o Evacuate and Ventilate: Ensure the area is well-ventilated and restrict access.

» Remove Ignition Sources: Immediately extinguish any open flames and turn off spark-

producing equipment.[8][9]

o Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite

to soak up the spill.[8][9]

o Collect Waste: Carefully sweep or scoop the absorbed material into a suitable, closed

container for disposal.[8][9] Use spark-proof tools.[8]

o Decontaminate: Clean the spill area thoroughly.
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o Disposal: The collected waste is considered hazardous and must be disposed of through an
approved waste disposal plant.[8][9] Do not let the chemical enter the environment.[8][9]

Section 6: Stability, Reactivity, and Disposal

¢ Reactivity: The compound is stable under normal storage conditions.[6][7]
» Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[7][8]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[6][7][8]

» Hazardous Decomposition Products: Thermal decomposition may produce carbon monoxide
(CO), carbon dioxide (CO2), hydrogen halides (HBr), and gaseous hydrogen fluoride (HF).[7]

[8]

» Disposal: This material and its container must be disposed of as hazardous waste.[8]
Contact a licensed professional waste disposal service and follow all local, state, and federal
regulations.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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